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Compound of Interest

Compound Name: 1-Piperidinecarbonyl chloride

Cat. No.: B076833

An In-depth Technical Guide to 1-
Piperidinecarbonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Piperidinecarbonyl chloride, a
key reagent in synthetic chemistry, particularly in the development of novel therapeutic agents.
This document details its chemical properties, structural formula, and significant applications in
medicinal chemistry, supported by experimental insights.

Core Compound Identification

1-Piperidinecarbonyl chloride is a reactive acyl chloride derivative of piperidine. It serves as
a crucial building block for introducing the piperidinecarbonyl moiety into a wide range of
molecular scaffolds.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b076833?utm_src=pdf-interest
https://www.benchchem.com/product/b076833?utm_src=pdf-body
https://www.benchchem.com/product/b076833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

Chemical Name

1-Piperidinecarbonyl chloride

Synonyms N-Chloroformylpiperidine, NSC 50227
CAS Number 13939-69-0
Molecular Formula CeH10CINO[1]

Molecular Weight

147.60 g/mol [1]

SMILES String

Clc(=0)N1ccccecl

InChl Key

BIFDXOOJPDHKJH-UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physical and chemical properties of 1-Piperidinecarbonyl chloride is

provided below, offering essential data for experimental design and execution.

Property Value

Appearance Colorless to light yellow liquid
Boiling Point 242 °C (lit.)

Density 1.18 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.459 (lit.)

Flash Point

110 °C (230 °F) - closed cup

Solubility

Soluble in organic solvents like ethanol and

ether; relatively insoluble in water.

Structural Formula

The structural formula of 1-Piperidinecarbonyl chloride is characterized by a piperidine ring

attached to a carbonyl chloride group.

Caption: Structural formula of 1-Piperidinecarbonyl chloride.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinecarbonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinecarbonyl-chloride
https://www.benchchem.com/product/b076833?utm_src=pdf-body
https://www.benchchem.com/product/b076833?utm_src=pdf-body
https://www.benchchem.com/product/b076833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Discovery and Development

1-Piperidinecarbonyl chloride is a versatile reagent employed in the synthesis of a diverse
array of biologically active compounds. Its piperidine moiety is a common scaffold in many
approved drugs, valued for its ability to modulate physicochemical and pharmacokinetic
properties.[2]

Key applications include its use as a reactant in the synthesis of:
e Coumarin-based HIV-1 Vpr inhibitors.
o Potent chemosensitizers that function as antitumor agents.

o Reversible inhibitors of fatty acid amide hydrolase (FAAH), which have therapeutic potential
in pain and inflammation.

o Dipeptidyl peptidase 4 (DPP-4) inhibitors for the management of type 2 diabetes.

» Bisarylmaleimide glycogen synthase kinase-3 (GSK-3) inhibitors, relevant for
neurodegenerative diseases and bipolar disorder.

« Inhibitors of lysosomal acid lipase, offering potential treatments for Niemann-Pick type C
disease.

The following diagram illustrates the role of 1-Piperidinecarbonyl chloride as a synthetic
building block in the development of these therapeutic agents.
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Caption: Synthetic applications of 1-Piperidinecarbonyl chloride.

Experimental Protocol: General Synthesis

While specific reaction conditions are substrate-dependent, a general protocol for the synthesis
of piperidine-containing compounds using a carbonyl chloride precursor can be outlined. The
following is an illustrative example for the synthesis of a related compound, [1,4"]bipiperidine-1'-
carbonyl chloride, which demonstrates a common experimental workflow.

Materials:
 4-Piperidinopiperidine
e Triphosgene

¢ Dichloromethane (DCM)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b076833?utm_src=pdf-body-img
https://www.benchchem.com/product/b076833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Acetonitrile

e Potassium carbonate

e Hexane

Procedure:

 Dissolve triphosgene in dichloromethane.

e Slowly add a solution of 4-piperidinopiperidine in dichloromethane to the triphosgene
solution, maintaining the temperature at 20-25 °C for 1-2 hours.

 Remove dichloromethane by distillation while subsequently adding acetonitrile.

o Continue distillation until the reaction temperature reaches 70 °C to ensure the removal of
dichloromethane and acetonitrile.

e Add fresh dichloromethane to the reaction mixture to form a homogeneous slurry.
e Add potassium carbonate and stir the mixture for 1-2 hours.

« Filter the reaction mixture and concentrate the filtrate.

» Slowly add hexane to the concentrate while stirring to precipitate the solid product.

o Collect the solid by filtration, wash with hexane, and dry under reduced pressure at
approximately 40 °C.

This general procedure highlights the key steps in utilizing a phosgene-based reagent for the
synthesis of a carbonyl chloride derivative, which is analogous to the reactivity of 1-
Piperidinecarbonyl chloride.

The following diagram visualizes this experimental workflow.
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Caption: General experimental workflow for synthesis.
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Safety Information

1-Piperidinecarbonyl chloride is a corrosive and hazardous substance. Appropriate safety
precautions must be taken during its handling and use. Always consult the Safety Data Sheet
(SDS) before use.

Hazard Codes: C (Corrosive)
¢ Risk Statements: Causes severe skin burns and eye damage.

o Safety Statements: Wear suitable protective clothing, gloves, and eye/face protection. In
case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

o Personal Protective Equipment (PPE): Faceshields, gloves, goggles, and a suitable
respirator are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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